Cas no 114849-57-9 (Adenosine,2-bromo-2',3'-dideoxy- (9CI))

• Product Name: Adenosine,2-bromo-2',3'-dideoxy- (9CI)
• CAS No: 114849-57-9
• MF: C₁₀H₁₂BrN₅O₂
• MW: 314.138580322266
• CID: 161290
• PubChem ID: 163947
• Update Time: 2025-04-19

Adenosine,2-bromo-2',3'-dideoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,2-bromo-2',3'-dideoxy- (9CI)
• 2-bromo-2',3'-dideoxyadenosine
• [(2S,5R)-5-(6-amino-2-bromo-9H-purin-9-yl)tetrahydrofuran-2-yl]methanol
• 2-Bdda
• Adenosine, 2-bromo-2',3'-dideoxy-
• SCHEMBL7435133
• [(2S,5R)-5-(6-azanyl-2-bromanyl-purin-9-yl)oxolan-2-yl]methanol
• A806335
• [5-(6-Amino-2-bromo-9H-purin-9-yl)oxolan-2-yl]methanol
• 2-bromo-2' ,3'-dideoxyadenosine
• 2-Br-ddA
• [(2S,5R)-5-(6-amino-2-bromo-purin-9-yl)tetrahydrofuran-2-yl]methanol
• DTXSID70921516
• [(2S,5R)-5-(6-amino-2-bromo-9-purinyl)-2-oxolanyl]methanol
• 114849-57-9

• Inchi： 1S/C10H12BrN5O2/c11-10-14-8(12)7-9(15-10)16(4-13-7)6-2-1-5(3-17)18-6/h4-6,17H,1-3H2,(H2,12,14,15)/t5-,6+/m0/s1
• InChI Key： IXEQPOZEJJMHQI-NTSWFWBYSA-N
• SMILES： BrC1N=C(C2=C(N=1)N(C=N2)[C@H]1CC[C@@H](CO)O1)N

Computed Properties

• Exact Mass: 313.01756
• Monoisotopic Mass: 313.01744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• PSA: 99.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2',3'-dideoxyribonucleosides